molecular formula C20H26N6O2 B5368787 N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide

Cat. No. B5368787
M. Wt: 382.5 g/mol
InChI Key: AJDWQGVAHMPZHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide, also known as MPPI, is a chemical compound that has been of great interest to researchers due to its potential therapeutic applications. MPPI is a piperazine derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide is not fully understood. However, it is believed that this compound acts by inhibiting various cellular pathways that are involved in disease progression. This compound has been shown to inhibit the activity of several enzymes, including tyrosine kinases and topoisomerases. This compound has also been found to inhibit the expression of various cytokines and chemokines that are involved in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to have antiviral activity against several viruses, including HIV-1 and influenza A virus.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide has several advantages for lab experiments. This compound is easy to synthesize and can be obtained in high yields and purity. This compound has been shown to have activity against a wide range of diseases, making it a versatile research tool. However, this compound also has several limitations. This compound has poor solubility in water, which can make it difficult to use in certain experiments. This compound also has limited stability in solution, which can make it difficult to store and handle.

Future Directions

There are several future directions for N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide research. One potential direction is to investigate the use of this compound in combination with other drugs to enhance its therapeutic efficacy. Another potential direction is to investigate the use of this compound in the treatment of other diseases, such as autoimmune diseases and metabolic disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide involves a series of chemical reactions that convert starting materials into the final product. The starting materials for this compound synthesis include 4-methoxyphenylpiperazine, 2-chloro-4-pyrimidinamine, and 1-pyrrolidinecarboxamide. These starting materials are reacted in the presence of various reagents and solvents to produce this compound. The synthesis of this compound has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

N-(4-methoxyphenyl)-4-[2-(1-pyrrolidinyl)-4-pyrimidinyl]-1-piperazinecarboxamide has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to have activity against a wide range of diseases, including cancer, neurological disorders, and infectious diseases. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been shown to have antiviral activity against several viruses, including HIV-1 and influenza A virus.

properties

IUPAC Name

N-(4-methoxyphenyl)-4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26N6O2/c1-28-17-6-4-16(5-7-17)22-20(27)26-14-12-24(13-15-26)18-8-9-21-19(23-18)25-10-2-3-11-25/h4-9H,2-3,10-15H2,1H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AJDWQGVAHMPZHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)NC(=O)N2CCN(CC2)C3=NC(=NC=C3)N4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.